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Compound Name: Ethyl 2-hydroxy-5-methylbenzoate
CAS No.: 34265-58-2
Cat. No.: B1330167

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Unveiling Molecular Structure through
Vibrational Spectroscopy

Ethyl 2-hydroxy-5-methylbenzoate is a salicylate derivative, a class of compounds with
significant relevance in pharmaceuticals and chemical synthesis.[1][2] As an aromatic ester
containing a hydroxyl group, its precise structural characterization is paramount for quality
control, reaction monitoring, and physicochemical property assessment. Fourier-Transform
Infrared (FTIR) spectroscopy is a powerful, non-destructive analytical technique that provides
invaluable insights into the molecular structure of a compound by probing its vibrational modes.
[3] This application note provides a detailed guide to the characteristic IR absorption peaks of
Ethyl 2-hydroxy-5-methylbenzoate, explains the underlying principles of its unique spectral
features, and presents a robust protocol for acquiring high-quality data using Attenuated Total
Reflectance (ATR)-FTIR.
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The Molecular Basis of the IR Spectrum: Functional
Groups and Intramolecular Interactions

The infrared spectrum of Ethyl 2-hydroxy-5-methylbenzoate is dictated by the vibrational
frequencies of its constituent functional groups. The key to a precise interpretation lies not only
in identifying these groups but also in understanding how their spatial arrangement influences
their spectral signatures.

The primary functional groups are:

¢ Phenolic Hydroxyl (-OH): Attached directly to the aromatic ring.

o Aromatic Ester (C=0, C-O): Comprising a carbonyl group and two C-O single bonds.
e Aromatic Ring (C=C, C-H): The benzene core.

 Aliphatic Groups (C-H): From the ethyl and methyl substituents.

A critical structural feature of this molecule, and other salicylates, is the ortho positioning of the
hydroxyl and ester groups. This arrangement facilitates strong intramolecular hydrogen
bonding between the hydrogen of the phenolic -OH and the oxygen of the ester C=0. This non-
covalent interaction is the dominant factor influencing the positions and shapes of the O-H and
C=0 stretching bands, making it a key diagnostic feature.[4][5][6]

Caption: Intramolecular hydrogen bonding in Ethyl 2-hydroxy-5-methylbenzoate.

Summary of Characteristic IR Absorption Peaks

The following table summarizes the expected vibrational modes and their corresponding peak
characteristics for Ethyl 2-hydroxy-5-methylbenzoate. These values are synthesized from
established spectral data for phenols, aromatic esters, and specifically, salicylate derivatives.[6]
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Wavenumber (cm~12)

Vibrational Mode

Peak Intensity &
Description

O-H Stretch (Intramolecular H-

3300 - 2800 Strong, very broad
Bond)
3100 - 3000 C-H Stretch (Aromatic) Medium to weak, sharp
2990 - 2850 C-H Stretch (Aliphatic) Medium, sharp
Very Strong, sharp (diagnostic
~1680 C=0 Stretch (Ester, H-Bonded)
peak)
1620 - 1580 C=C Stretch (Aromatic Ring) Medium to strong, sharp
1500 - 1450 C=C Stretch (Aromatic Ring) Medium to strong, sharp
C-O Stretch (Asymmetric
~1300 - 1250 Strong, sharp
Ester, Ar-0O)
~1150 - 1100 C-O Stretch (Symmetric Ester)  Strong, sharp
C-H Bend (Aromatic Out-of- Medium to strong (depends on
Below 900

Plane)

substitution pattern)

Experimental Protocol: ATR-FTIR Analysis of Neat

Liquid

This protocol describes the analysis of liquid Ethyl 2-hydroxy-5-methylbenzoate using an

ATR-FTIR spectrometer, a method that requires minimal sample preparation.[3][10]

Instrumentation and Materials

Lint-free laboratory wipes.

Ethyl 2-hydroxy-5-methylbenzoate sample.

Solvent for cleaning (e.g., Isopropanol or Ethanol).

FTIR Spectrometer equipped with a single-reflection diamond ATR accessory.
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Step-by-Step Procedure

o System Preparation: Ensure the spectrometer is powered on and has reached thermal
equilibrium as per the manufacturer's guidelines.

o ATR Crystal Cleaning: Thoroughly clean the surface of the ATR crystal. Apply a small
amount of isopropanol to a lint-free wipe and clean the crystal surface. Repeat with a dry
wipe to ensure the crystal is completely dry and free of residue.[11]

e Acquire Background Spectrum: With the clean, empty ATR crystal in position, acquire a
background spectrum. This crucial step measures the ambient atmosphere (H20, CO2z) and
instrument response, which will be automatically subtracted from the sample spectrum.[12]

o Typical Parameters: 4000—400 cm~* range, 4 cm~! resolution, 16-32 co-added scans.

o Sample Application: Place a single drop of the neat Ethyl 2-hydroxy-5-methylbenzoate
sample directly onto the center of the ATR crystal. Ensure the crystal surface is fully covered.
[12]

e Acquire Sample Spectrum: Using the same acquisition parameters as the background scan,
acquire the sample spectrum.

e Data Processing: The instrument software will automatically perform the background
subtraction, Fourier transform, and display the resulting absorbance or transmittance
spectrum.

o Post-Analysis Cleaning: Immediately after the measurement, clean the sample from the ATR
crystal using a wipe soaked in isopropanol, followed by a dry wipe. Proper cleaning prevents
cross-contamination of subsequent samples.[11]

Caption: Workflow for ATR-FTIR analysis of a liquid sample.
Data Interpretation: A Deeper Look at the Spectrum
A detailed analysis of the spectrum provides a definitive structural fingerprint of the molecule.

e The O-H Stretching Region (3300 - 2800 cm~1): The most telling feature in this region is the
absence of a sharp, "free" hydroxyl peak around 3600 cm~1. Instead, a very broad and
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intense absorption band is observed, often centered around 3200-3100 cm~*. This is
unequivocal evidence of strong hydrogen bonding.[5][13] The broadness arises because the
intramolecular bond creates a continuum of vibrational energy states.

e The C-H Stretching Region (3100 - 2850 cm~1): Two distinct sets of peaks appear here.
Sharper, weaker peaks just above 3000 cm~* are characteristic of C-H bonds on the
aromatic ring.[7] More intense, sharp peaks just below 3000 cm~* correspond to the
symmetric and asymmetric stretching of the C-H bonds in the ethyl and methyl groups.[6]

e The Carbonyl (C=0) Peak (~1680 cm~1): This is typically the strongest and sharpest peak in
the entire spectrum. For a typical aromatic ester without hydrogen bonding, this peak would
appear between 1730-1715 cm~1.[8][9] The significant shift to a lower wavenumber (~1680
cm~1) is a direct consequence of the intramolecular hydrogen bond. The H-bond donates
electron density to the carbonyl oxygen, which weakens the C=0 double bond, lowers its
vibrational force constant, and thus decreases the energy required to excite its stretching
vibration.[14]

e The Fingerprint Region (< 1600 cm~1): This region contains a wealth of complex, overlapping
peaks unique to the molecule.

o Aromatic C=C Stretches: Multiple sharp bands between 1620-1450 cm~1 confirm the
presence of the benzene ring.[6][7]

o C-O Stretches: Aromatic esters are known to exhibit two very strong C-O stretching bands.
[8][9] For Ethyl 2-hydroxy-5-methylbenzoate, these are expected in the 1300-1100 cm~?
range and correspond to the asymmetric Ar-(C=0)-O and symmetric O-CH:- vibrations.
The phenolic C-O stretch also contributes to absorption in this region.

Conclusion

The IR spectrum of Ethyl 2-hydroxy-5-methylbenzoate is highly characteristic and provides
clear, verifiable information about its molecular structure. The dominant spectral features—a
significantly broadened and downshifted O-H stretch and a downshifted C=0 stretch—serve as
definitive proof of the intramolecular hydrogen bonding between the ortho-hydroxyl and ester
functionalities. The ATR-FTIR protocol outlined here offers a rapid, reliable, and reproducible
method for obtaining high-quality spectra for research, quality control, and educational
purposes.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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